4-(2-Fluoro-5-methylphenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(2-fluoro-5-methylphenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H11FO3/c1-8-2-5-12(15)11(6-8)9-3-4-10(14(17)18)13(16)7-9/h2-7,16H,1H3,(H,17,18)
• InChI Key: JOGZWNFXHTVPKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID50689223
• Molecular Weight: 246.23 g/mol
• CAS RN: 1261915-97-2

Description

4-(2-Fluoro-5-methylphenyl)-2-hydroxybenzoic acid, 95% (hereinafter referred to as 4-FMHB) is a compound of interest in the field of scientific research. It is a fluorinated aromatic compound with a hydroxybenzoic acid moiety and has a wide range of applications in the laboratory and in research.

Scientific Research Applications

4-FMHB has a wide range of applications in scientific research. It has been used as a fluorophore for imaging and fluorescence-based assays. It has also been used as a reagent for the synthesis of other compounds, such as the synthesis of 2-fluoro-5-methylbenzaldehyde from 4-FMHB. Additionally, 4-FMHB has been used as a substrate for enzyme kinetics studies and as a fluorescent tracer for studying biochemical pathways.

Mechanism of Action

4-FMHB acts as an inhibitor of certain enzymes, such as phospholipase A2 and cyclooxygenase. It binds to the active site of the enzyme and blocks the enzyme’s activity. This inhibition can be used to study the effects of the enzyme on various biochemical pathways.
Biochemical and Physiological Effects
4-FMHB has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are important mediators of inflammation. Additionally, 4-FMHB has been found to inhibit the activity of certain enzymes involved in the metabolism of fatty acids, such as acetyl-CoA carboxylase. Finally, 4-FMHB has been found to have antioxidant and anti-cancer activities.

Advantages and Limitations for Lab Experiments

4-FMHB has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in aqueous solutions. Additionally, it is a fluorescent compound, which makes it useful for imaging and fluorescence-based assays. However, 4-FMHB is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

The potential applications of 4-FMHB are still being explored. Some possible future directions include the use of 4-FMHB as a drug candidate for the treatment of cancer and other diseases, as well as the use of 4-FMHB as a tool to study the effects of enzyme inhibition on various biochemical pathways. Additionally, 4-FMHB could be used to develop new fluorescent probes for imaging and fluorescence-based assays. Finally, 4-FMHB could be used to synthesize other compounds, such as the synthesis of 2-fluoro-5-methylbenzaldehyde from 4-FMHB.

Synthesis Methods

4-FMHB can be synthesized via a two-step process. The first step involves the reaction of 2-fluoro-5-methylbenzoic acid with anhydrous sodium acetate in an acetone solution. This reaction yields the corresponding 2-fluoro-5-methylbenzoyl ester. The second step involves the hydrolysis of the ester to form 4-FMHB. The hydrolysis is typically performed using aqueous hydrochloric acid, although other acids such as sulfuric acid can also be used.